BENGHE Foundational & Exploratory

Check Availability & Pricing

Critical Micelle Concentration of Neodol 25-3S in
Aqueous Solution: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Neodol 25-3S
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the critical micelle concentration
(CMC) of Neodol 25-3S, an anionic surfactant of the alcohol ethoxy sulfate class. Due to the
proprietary nature of specific commercial surfactant formulations, a precise CMC value for
"Neodol 25-3S" is not consistently reported in publicly available scientific literature. However,
based on data for structurally analogous surfactants—sodium C12-15 pareth-3 sulfate—and an
understanding of the physicochemical factors influencing micellization, this guide presents a
scientifically grounded estimation of its CMC, details the experimental protocols for its
determination, and outlines the key factors affecting this critical parameter.

Neodol 25-3S is the sodium salt of a sulfated ethoxylated alcohol, where the alcohol is a blend
of C12 to C15 chains and the average number of ethylene oxide units is three. This structure
imparts excellent detergency, emulsification, and foaming properties, making it a versatile
ingredient in various industrial and pharmaceutical applications. The CMC is a fundamental
parameter that dictates the onset of micelle formation, which is crucial for understanding and
optimizing the performance of this surfactant in any formulation.

Quantitative Data Summary

While a definitive CMC value for Neodol 25-3S is not available, the CMC for analogous C12-15
alcohol ethoxy sulfates with an average of 3 ethylene oxide units can be expected to fall within
a specific range. The table below summarizes the expected CMC and the key factors that
influence it.
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Parameter

Expected Valuel/lnfluence

Factors Affecting the Value

Critical Micelle Concentration
(CMC)

0.2 - 0.6 mM (estimated)

Alkyl chain length and
distribution, degree of
ethoxylation, temperature,
presence of electrolytes, and
pH.

Alkyl Chain Length (C12-C15)

A longer alkyl chain generally
leads to a lower CMC due to
increased hydrophobicity. The
distribution of chain lengths in
the commercial product will
result in a CMC range rather

than a sharp point.

Degree of Ethoxylation

(average 3 EO)

A higher degree of ethoxylation

typically increases the
hydrophilicity of the surfactant,
leading to a higher CMC.

Temperature

For many anionic surfactants,
the CMC shows a complex

relationship with temperature,

often exhibiting a minimum at a

certain temperature.

Electrolytes (e.g., salts)

The addition of electrolytes
shields the repulsion between
the anionic head groups,
promoting micelle formation

and thus lowering the CMC.

pH

The pH of the aqueous
solution can influence the
charge on the sulfate head
group, although for strong acid
salts like sulfates, this effect is
generally minimal over a wide

pH range.

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols for CMC Determination

The CMC of Neodol 25-3S in an agueous solution can be accurately determined using several
established methods. The two most common and reliable techniques are surface tensiometry
and conductometry.

Surface Tension Method

This is a primary and widely used method for determining the CMC of surfactants.[1][2] It is
based on the principle that surfactant molecules accumulate at the air-water interface, reducing
the surface tension of the solution. As the surfactant concentration increases, the surface
tension decreases until the interface becomes saturated. At this point, micelles begin to form in
the bulk solution, and the surface tension remains relatively constant with further increases in
concentration. The concentration at which this break occurs is the CMC.[3]

Methodology:

e Preparation of Stock Solution: Prepare a concentrated stock solution of Neodol 25-3S in
deionized water (e.g., 10 mM).

e Preparation of Dilutions: Prepare a series of dilutions from the stock solution, covering a
concentration range both below and above the expected CMC (e.g., from 0.01 mM to 5 mM).

» Surface Tension Measurement: Measure the surface tension of each dilution using a
tensiometer (e.g., a Du Nouy ring or Wilhelmy plate tensiometer) at a constant temperature.

[3]

» Data Analysis: Plot the surface tension as a function of the logarithm of the surfactant
concentration. The plot will typically show two linear regions. The CMC is determined from
the intersection of the two lines.[1]

Conductivity Method

This method is suitable for ionic surfactants like Neodol 25-3S.[1][4] It relies on the change in
the molar conductivity of the solution with surfactant concentration. Below the CMC, the
surfactant exists as individual ions (the anionic surfactant and its counter-ion), and the
conductivity increases linearly with concentration. Above the CMC, the newly added surfactant
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molecules form micelles. Micelles are larger and have a lower mobility than the individual ions,
and they also bind some of the counter-ions. This leads to a decrease in the slope of the
conductivity versus concentration plot. The break point in the plot corresponds to the CMC.[5]

[6]
Methodology:

o Preparation of Stock Solution: Prepare a concentrated stock solution of Neodol 25-3S in

deionized water.

» Preparation of Dilutions: Prepare a series of dilutions covering a range of concentrations
around the expected CMC.

o Conductivity Measurement: Measure the electrical conductivity of each solution using a
calibrated conductivity meter at a constant temperature.

o Data Analysis: Plot the specific conductivity versus the surfactant concentration. The plot will
exhibit two linear regions with different slopes. The CMC is the concentration at the

intersection of these two lines.[7][8]

Visualizations
Experimental Workflow for CMC Determination by
Surface Tensiometry
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Caption: Workflow for determining the Critical Micelle Concentration using the surface tension

method.
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Logical Relationship of Factors Affecting CMC
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Caption: Key factors influencing the Critical Micelle Concentration of Neodol 25-3S.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Critical Micelle Concentration of Neodol 25-3S in
Aqueous Solution: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1173388#critical-micelle-concentration-of-neodol-25-
3s-in-aqueous-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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